Cas no 128372-89-4 (tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate)

128372-89-4 structure
Product Name:tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
CAS No:128372-89-4
Molecular Formula:C10H15NO3
Molecular Weight:197.2310
MDL:MFCD17169880
CID:1036652
PubChem ID:66598173
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Properties
Names and Identifiers
-
- tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
- NULL
- tert-butyl 6-oxo-2,3-dihydropyridine-1-carboxylate
- tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)
- tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
- VOVJZEJLJABSJY-UHFFFAOYSA-N
- RL01381
- AX8164581
- tert-Butyl 6-oxo-3,6-dihydropyridine-1(2H)-carboxylate
- 6-oxo-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- EN300-209239
- J-524457
- AKOS016015061
- t-butyl-5,6-dihydro-2-oxopyridine-1(2h)-carbox ylate
- SCHEMBL102885
- tert-Butyl2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
- 1-Boc-6-oxo-1,2,3,6-tetrahydropyridine
- MFCD17169880
- 1-Boc-5,6-dihydropyridin-2(1H)-one
- 1(2H)-Pyridinecarboxylic acid, 5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester
- DB-062639
- SY323653
- AC-30518
- A850611
- 128372-89-4
- TERT-BUTYL 2-OXO-5,6-DIHYDROPYRIDINE-1-CARBOXYLATE
- CS-0187670
- DTXSID10735412
- Y13525
-
- MDL: MFCD17169880
- InChIKey: VOVJZEJLJABSJY-UHFFFAOYSA-N
- Inchi: 1S/C10H15NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8(11)12/h4,6H,5,7H2,1-3H3
- SMILES: O(C(N1C(C([H])=C([H])C([H])([H])C1([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 197.10525
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 197.10519334g/mol
- Heavy Atom Count: 14
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 46.6
Experimental Properties
- PSA: 46.61
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AA43887-100mg |
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2h)-carboxylate |
128372-89-4 | 95% | 100mg |
$66.00 | 2024-04-20 | |
Aaron | AR000YPN-100mg |
1(2H)-Pyridinecarboxylic acid, 5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester |
128372-89-4 | 95% | 100mg |
$52.00 | 2025-02-10 | |
abcr | AB538891-1 g |
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate, 95%; . |
128372-89-4 | 95% | 1g |
€383.00 | 2023-04-14 | |
Alichem | A029188272-5g |
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate |
128372-89-4 | 95% | 5g |
$2,211.00 | 2022-04-03 | |
Ambeed | A242379-100mg |
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate |
128372-89-4 | 95% | 100mg |
$97.0 | ||
Apollo Scientific | OR62190-1g |
tert-Butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate |
128372-89-4 | 97% | 1g |
£297.00 | 2025-02-20 | |
Chemenu | CM170273-1g |
tert-butyl 6-oxo-3,6-dihydropyridine-1(2H)-carboxylate |
128372-89-4 | 95% | 1g |
$524 | 2021-08-05 | |
Enamine | EN300-209239-0.05g |
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate |
128372-89-4 | 95% | 0.05g |
$81.0 | 2023-09-16 | |
eNovation Chemicals LLC | D632736-1G |
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate |
128372-89-4 | 97% | 1G |
$225 | 2022-09-04 | |
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB10091-1g |
Tert-butyl 6-oxo-2,3-dihydropyridine-1-carboxylate |
128372-89-4 | 95% | 1g |
$600 | 2023-09-07 |
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Suppliers
Nantong MYBio-pharm. Co., Ltd.
(CAS:128372-89-4)
MR./MRS.:SONG JING LI
Phone:18662920231
Email:sales@ntminyanmedical.com
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:128372-89-4)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Related Literature
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Waqas Amber Gill,Norah Alhokbany,Muhammad Ramzan Saeed Ashraf Janjua RSC Adv., 2024,14, 3782-3789
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Michelle H. Lacoske,Noel Mansour,Chao Gao,Emmanuel A. Theodorakis Org. Chem. Front., 2015,2, 388-393
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Yu Zheng,Yuxin Zhao,Mengting Bai,Huang Gu,Xiaofang Li J. Mater. Chem. B, 2022,10, 5666-5695
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Yanan Gao,John M. Slattery,Duncan W. Bruce New J. Chem., 2011,35, 2910-2918
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Wenbo Yu,Maria Knauer,Christoph Kunas,Ulas Acaroz,Richard Dietrich,Erwin Märtlbauer Anal. Methods, 2017,9, 188-191
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Maria Calleja,Sax A. Mason,Paul D. Prince,Jonathan W. Steed New J. Chem., 2003,27, 28-31
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Y. H. Zhao,Y. Li,E. J. Lavernia,Q. Jiang Phys. Chem. Chem. Phys., 2009,11, 9233-9240
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Sebastian Götz,Jens Künnemeyer Analyst, 2008,133, 167-174
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Wei Yang,Jing Wu,Chen-Xi Li,Han-Xi Shen Analyst, 2010,135, 321-326
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:128372-89-4)tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate

Purity:99%/99%
Quantity:1g/5g
Price($):180.0/630.0
atkchemica
(CAS:128372-89-4)tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate

Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally